Cas no 2097863-31-3 (N-(4-methylidenecyclohexyl)cyclopentanecarboxamide)

• Product Name: N-(4-methylidenecyclohexyl)cyclopentanecarboxamide
• CAS No: 2097863-31-3
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5468128
• Update Time: 2025-06-14

N-(4-methylidenecyclohexyl)cyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methylidenecyclohexyl)cyclopentanecarboxamide

• Inchi： 1S/C13H21NO/c1-10-6-8-12(9-7-10)14-13(15)11-4-2-3-5-11/h11-12H,1-9H2,(H,14,15)
• InChI Key： JMLDPLQMUGOPHE-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1)NC1CCC(=C)CC1

Computed Properties

• Exact Mass: 207.162314293 g/mol
• Monoisotopic Mass: 207.162314293 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 207.31
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1

Additional information on N-(4-methylidenecyclohexyl)cyclopentanecarboxamide

Comprehensive Overview of N-(4-methylidenecyclohexyl)cyclopentanecarboxamide (CAS No. 2097863-31-3)

N-(4-methylidenecyclohexyl)cyclopentanecarboxamide (CAS No. 2097863-31-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its cyclopentanecarboxamide moiety and 4-methylidenecyclohexyl group, is often explored for its role in drug discovery and material science. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a promising candidate for further study.

In recent years, the demand for novel carboxamide derivatives has surged, driven by their versatility in medicinal chemistry. N-(4-methylidenecyclohexyl)cyclopentanecarboxamide stands out due to its potential as a building block for more complex molecules. Its synthetic pathways and stability under various conditions are frequently discussed in academic circles, with many studies focusing on optimizing its production for industrial-scale applications. The compound's CAS number 2097863-31-3 serves as a critical identifier for researchers and regulatory bodies.

The rise of AI-driven drug discovery and computational chemistry has further highlighted the importance of compounds like N-(4-methylidenecyclohexyl)cyclopentanecarboxamide. Searches for "carboxamide derivatives in drug design" and "CAS 2097863-31-3 applications" have increased, reflecting growing interest in its potential. Additionally, its relevance to green chemistry initiatives—where sustainable synthesis methods are prioritized—has made it a topic of discussion in environmental research.

From a technical perspective, the compound's physicochemical properties, such as solubility and melting point, are crucial for its practical use. Laboratories often seek detailed spectroscopic data (e.g., NMR, IR) to confirm its purity and structure. The 4-methylidenecyclohexyl group, in particular, contributes to its steric effects, influencing how it interacts with other molecules. This makes it a valuable subject for structure-activity relationship (SAR) studies.

In summary, N-(4-methylidenecyclohexyl)cyclopentanecarboxamide (CAS No. 2097863-31-3) represents a fascinating area of research with broad implications. Its chemical versatility and alignment with modern scientific trends ensure its continued relevance in both academic and industrial settings. As advancements in molecular modeling and synthetic techniques progress, this compound is likely to play an even more prominent role in future innovations.